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Recoflavone is a synthetic flavonoid derivative studied for conditions like dry eye and gastric injuries. The

tables below summarize its key mechanisms and associated potential therapeutic and safety considerations

based on preclinical research.

Table 1: Documented Mechanisms of Action and Biological Activities

Mechanism /
Biological Activity

Experimental
Context (In Vitro/In
Vivo)

Potential Therapeutic
Implication

Potential Safety
Consideration

NF-κB pathway
inhibition [1] [2]

In vitro studies Anti-inflammatory and anti-

tumor effects [2].

Long-term immune

modulation requires
study.

Induction of
intracellular Ca²⁺
increase [2]

In vitro human
epithelial cells

Promotes mucin secretion;
investigated for dry eye and

gastrointestinal protection [2].

Impact on cellular
calcium signaling over

time is unknown.

Mucin production
upregulation [2]

In vitro human

conjunctival
epithelial cells

Direct enhancement of

protective mucous layers [2].

-
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Mechanism /
Biological Activity

Experimental
Context (In Vitro/In
Vivo)

Potential Therapeutic
Implication

Potential Safety
Consideration

Anti-tumor effects
[2]

In vivo mouse model
of colitis-associated

cancer

Potential chemopreventive
properties [2].

-

Table 2: Summary of Available Preclinical and Clinical Data

Data Category Status & Key Findings
Gaps in Long-Term Safety
Evidence

Indication & Approval
Status

Investigational; not approved for
clinical use [1].

Full safety profile per regulatory
standards is not established.

Available Safety Data
(Short-Term)

Clinical trials for acute/chronic
gastritis and dry eye suggest

tolerability for short-term use [1].

No data on long-term or chronic
administration in humans.

Toxicity &
Pharmacokinetics

Not available in searched literature. Absence of fundamental data on

absorption, distribution, metabolism,
excretion, and chronic toxicity.

The following diagram illustrates the primary molecular mechanism of Recoflavone and the downstream

effects that would be the focus of long-term safety studies.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqqLNOOiunFuS-ptGWp39QEWh5pK-3z5B2fhw1Gl3bNNjM2ieSj
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqqLNOOiunFuS-ptGWp39QEWh5pK-3z5B2fhw1Gl3bNNjM2ieSj
https://go.drugbank.com/drugs/DB12058
https://go.drugbank.com/drugs/DB12058
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Recoflavone

Inhibition of NF-κB Pathway Increase in Intracellular Ca²⁺

Anti-inflammatory Effect

Therapeutic Use (e.g., Dry Eye)

Promotion of Mucin Secretion

Long-Term Safety Questions

Click to download full resolution via product page

A Framework for Long-Term Safety Validation

For an investigational drug like Recoflavone, long-term safety is typically established through prospective,

long-term extension studies after initial short-term trials confirm efficacy and basic safety [3]. Here is a

potential methodological approach:

Study Design: A prospective, observational extension study is a cost-effective and robust design.

Participants from the initial short-term parent clinical trials are "rolled over" into a long-term study to
continue safety observation, potentially for many years [3].

Endpoint Selection: The study would monitor for:
Major Adverse Cardiovascular Events (MACE): A standard critical safety endpoint for any

new drug, comprising nonfatal myocardial infarction, nonfatal stroke, and cardiovascular death
[4].

Other Safety Signals: Based on the drug's mechanism, this could include monitoring for
specific infections (from immune modulation) or other organ-specific toxicities.
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Data Collection Method: A hybrid follow-up approach is often most efficient [3]. This combines:

Real-World Data (RWD) Linkage: Using electronic health records and insurance claims data
to passively identify endpoint events like hospitalizations [4] [3].

Direct-to-Patient Technology: Collecting patient-reported outcomes via digital platforms.

The workflow for this safety validation strategy is outlined below.

Completion of Short-Term Parent Trial

Design: Prospective Observational Extension Study

Primary Endpoint: MACE
Other mechanism-related events

Hybrid Data Collection

Real-World Data (RWD) Linkage Direct-to-Patient Technology

Analysis & Regulatory Submission

Click to download full resolution via product page

Conclusion and Research Outlook

In summary, while direct long-term safety data for Recoflavone is not yet available, its mechanisms provide

a starting point for identifying potential safety questions. The established framework for post-marketing
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safety studies can be directly applied to Recoflavone once it advances to later stages of clinical

development.

For Researchers: The most relevant existing data comes from early-phase clinical trials listed in
databases like ClinicalTrials.gov and preclinical models.

For Validation: Following the extension study model used for other drugs, which leverages real-
world data, is a validated path forward for generating the long-term safety evidence required by

regulators and the scientific community [4] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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